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Compound of Interest

Compound Name: Propyl pyruvate

Cat. No.: B1595436 Get Quote

Essential Safety and Handling Guide for Propyl
Pyruvate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Propyl pyruvate, outlining the necessary personal protective equipment (PPE),

procedural steps, and emergency protocols.

Physicochemical Properties and Hazards
Propyl pyruvate is a colorless to pale yellow liquid with a sweet, caramel-like, floral aroma.[1]

Understanding its physical and chemical properties is the first step toward safe handling.
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Property Value Source

Molecular Formula C₆H₁₀O₃ [1]

Molecular Weight 130.14 g/mol [1]

Boiling Point
148 - 150 °C / 298.4 - 302 °F

@ 760 mmHg
[2]

Melting Point -58 °C / -72.4 °F [2]

Flash Point 45 °C / 113 °F [2]

Specific Gravity 1.012 - 1.020 @ 20°C [1][3]

Solubility
Soluble in water and ethanol.

[1][2]

Primary Hazards:

Flammable Liquid and Vapor: Propyl pyruvate is a flammable liquid.[2] Vapors may form

explosive mixtures with air and can travel to an ignition source and flash back.[2]

Eye Irritation: Causes serious eye irritation.

Skin Contact: May cause skin irritation.[2]

Inhalation: Harmful if inhaled. Vapors and mists should be avoided.

Ingestion: Toxic if swallowed.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Propyl pyruvate to minimize exposure and

ensure personal safety.
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PPE Category Specifications Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z.87.1 or

European Standard EN166

standards.[4][5] A face shield

should be worn over goggles

when there is a risk of

splashing.[4]

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

Chemically resistant,

impervious gloves such as

nitrile or neoprene.[4]

Regularly inspect gloves for

any signs of degradation or

puncture before use.

Prevents skin contact with the

chemical.[2]

Body Protection

A flame-retardant lab coat

(e.g., Nomex®) should be

worn and buttoned to cover as

much skin as possible.[4] Long

pants and closed-toe, closed-

heel shoes are required.[4]

Avoid synthetic clothing

materials like polyester.[4]

Protects skin from accidental

splashes and provides a

barrier against fire hazards.

Respiratory Protection

Typically not required under

normal use conditions with

adequate ventilation.[2] If

engineering controls are

insufficient to maintain

exposure below permissible

limits, or in case of a spill, a

NIOSH-approved respirator is

necessary.[4]

Protects the respiratory system

from harmful vapors and mists.

[6]
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Experimental Protocols: Handling and Disposal
Workflow
Adherence to a strict, procedural workflow is critical for safety. The following steps outline the

safe handling of Propyl pyruvate from receipt to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Ensure an eyewash station and safety shower are readily accessible.[6]

Remove all potential ignition sources from the handling area, such as open flames, hot

surfaces, and sparks.[2]

Use non-sparking tools and explosion-proof equipment.[2]

Ground and bond containers when transferring the substance to prevent static discharge.

2. Handling Propyl Pyruvate:

Don all required PPE before handling the chemical.

Avoid direct contact with the skin, eyes, and clothing.[2]

Do not inhale vapors or mists.

When not in use, keep the container tightly closed and store it in a cool, dry, and well-

ventilated place, away from incompatible materials like acids and bases.[2] Refrigeration is

recommended to maintain product quality.[2]

3. Spill and Emergency Procedures:

Minor Spill: In case of a small spill, absorb the substance with an inert material (e.g., sand,

vermiculite) and place it in a suitable, closed container for disposal.[2]

Major Spill: For larger spills, evacuate the area and alert the appropriate emergency

response team.
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Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

with plenty of water for at least 15 minutes.[2] Seek medical attention if irritation persists.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

including under the eyelids.[2] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial

respiration.[2] Seek medical attention if symptoms occur.

Ingestion: Do not induce vomiting. Clean the mouth with water and drink plenty of water

afterward.[2] Seek immediate medical attention.

4. Disposal Plan:

All waste materials, including contaminated absorbents and empty containers, must be

disposed of as hazardous waste.

Dispose of the contents and container at an approved waste disposal plant.[2]

Follow all local, regional, and national regulations for hazardous waste disposal.

Propyl Pyruvate Handling Workflow
The following diagram illustrates the logical progression of steps for the safe handling of

Propyl pyruvate.

Caption: A flowchart outlining the key stages of safely handling Propyl pyruvate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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